N-{5-chloro-2-[(2-fluorobenzyl)oxy]benzyl}-N-cyclopropylamine

• Molecular Formula: C17H17ClFNO
• Molecular Weight: 305.8 g/mol
• IUPAC Name: N-[[5-chloro-2-[(2-fluorophenyl)methoxy]phenyl]methyl]cyclopropanamine
• InChI: InChI=1S/C17H17ClFNO/c18-14-5-8-17(13(9-14)10-20-15-6-7-15)21-11-12-3-1-2-4-16(12)19/h1-5,8-9,15,20H,6-7,10-11H2
• InChI Key: UHLPUTYVVHGMKV-UHFFFAOYSA-N
• SMILES: C1CC1NCC2=C(C=CC(=C2)Cl)OCC3=CC=CC=C3F

Description

N-{5-chloro-2-[(2-fluorobenzyl)oxy]benzyl}-N-cyclopropylamine, also known as FCPR03, is a selective serotonin reuptake inhibitor (SSRI) that is being studied for its potential therapeutic applications. This compound has shown promising results in preclinical studies for its ability to improve symptoms of depression and anxiety.

Mechanism of Action

N-{5-chloro-2-[(2-fluorobenzyl)oxy]benzyl}-N-cyclopropylamine works by selectively inhibiting the reuptake of serotonin, a neurotransmitter that plays a key role in regulating mood and anxiety. By increasing the availability of serotonin in the brain, N-{5-chloro-2-[(2-fluorobenzyl)oxy]benzyl}-N-cyclopropylamine may help to improve symptoms of depression and anxiety.
Biochemical and Physiological Effects:
N-{5-chloro-2-[(2-fluorobenzyl)oxy]benzyl}-N-cyclopropylamine has been shown to increase serotonin levels in the brain, which can lead to a variety of biochemical and physiological effects. These effects may include improvements in mood, reductions in anxiety, and changes in appetite and sleep patterns.

Advantages and Limitations for Lab Experiments

One advantage of N-{5-chloro-2-[(2-fluorobenzyl)oxy]benzyl}-N-cyclopropylamine is its selectivity for serotonin reuptake inhibition, which may reduce the risk of side effects compared to other SSRIs. However, like all drugs, N-{5-chloro-2-[(2-fluorobenzyl)oxy]benzyl}-N-cyclopropylamine has limitations and potential risks associated with its use. In lab experiments, it is important to carefully monitor the effects of N-{5-chloro-2-[(2-fluorobenzyl)oxy]benzyl}-N-cyclopropylamine and consider potential risks and limitations before using it in clinical trials.

Future Directions

There are several potential future directions for research on N-{5-chloro-2-[(2-fluorobenzyl)oxy]benzyl}-N-cyclopropylamine. One area of interest is the development of more selective and potent SSRIs based on the structure of N-{5-chloro-2-[(2-fluorobenzyl)oxy]benzyl}-N-cyclopropylamine. Additionally, further studies are needed to determine the safety and efficacy of N-{5-chloro-2-[(2-fluorobenzyl)oxy]benzyl}-N-cyclopropylamine in humans, and to explore its potential therapeutic applications for other psychiatric disorders. Finally, researchers may investigate the use of N-{5-chloro-2-[(2-fluorobenzyl)oxy]benzyl}-N-cyclopropylamine in combination with other drugs or therapies to enhance its effectiveness.

Synthesis Methods

The synthesis of N-{5-chloro-2-[(2-fluorobenzyl)oxy]benzyl}-N-cyclopropylamine involves several steps, including the reaction of 5-chloro-2-nitrobenzyl alcohol with 2-fluorobenzyl bromide to form 5-chloro-2-[(2-fluorobenzyl)oxy]benzyl alcohol. This intermediate is then reacted with cyclopropylamine and treated with hydrochloric acid to yield N-{5-chloro-2-[(2-fluorobenzyl)oxy]benzyl}-N-cyclopropylamine.

Scientific Research Applications

N-{5-chloro-2-[(2-fluorobenzyl)oxy]benzyl}-N-cyclopropylamine has been the subject of several preclinical studies for its potential therapeutic applications. In animal models, N-{5-chloro-2-[(2-fluorobenzyl)oxy]benzyl}-N-cyclopropylamine has been shown to improve symptoms of depression and anxiety, and may also have potential as a treatment for other psychiatric disorders.